Cas no 6829-41-0 (Diethyl (hydroxyimino)malonate)

• Product name: Diethyl (hydroxyimino)malonate
• CAS No: 6829-41-0
• MF: C₇H₁₁NO₅
• MW: 189.1659
• MDL: MFCD00019949
• CID: 969880
• PubChem ID: 6399380

Diethyl (hydroxyimino)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl isonitrosomalonate
• Diethyl (hydroxyimino)malonate
• diethyl 2-hydroxyiminopropanedioate
• diethyl 2-hydroxyiminomalonate
• diethyl hydroxyiminomalonate
• diethyl hydroxyl iminomalonate
• Isonitrosomalonsaeure-dimethylester
• Isonitrosylmalonic Ethyl Ester
• DIETHYL OXIMINOMALONATE
• QOPCUMZEDYLUDO-UHFFFAOYSA-N
• 1,3-diethyl 2-(hydroxyimino)propanedioate
• Propanedioic acid, (hydroxyimino)-, diethyl ester
• Diethyl 2-(hydroxyimino)malonate
• Bis-(ethoxycarbonyl)hydroxyiminomethane
• ARONIS24205
• Diethyl 2-(hydroxyimino)malonate #
• 8073AE
• SBB08068
• AKOS005267137
• FT-0682691
• SY011544
• CS-11236
• 6829-41-0
• DTXSID50423240
• MFCD00019949
• DiethylIsonitrosomalonate
• A867076
• AC2236
• SCHEMBL2914885

• MDL： MFCD00019949
• Inchi： 1S/C7H11NO5/c1-3-12-6(9)5(8-11)7(10)13-4-2/h11H,3-4H2,1-2H3
• InChI Key： QOPCUMZEDYLUDO-UHFFFAOYSA-N
• SMILES： O(C(/C(/C(=O)OC([H])([H])C([H])([H])[H])=N/O[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 189.06400
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.2

Experimental Properties

• Density: 1.1821
• Boiling Point: 324.41°C (rough estimate)
• Refractive Index: 1.4544 (estimate)
• PSA: 85.19000
• LogP: -0.05720

Diethyl (hydroxyimino)malonate Security Information

• HazardClass：IRRITANT

Diethyl (hydroxyimino)malonate Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%